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Compound of Interest

Compound Name: Seratrodast

Cat. No.: B1681632

For Immediate Implementation: This document provides essential safety and logistical
information for laboratory professionals working with Seratrodast. It outlines critical personal
protective equipment (PPE), handling protocols, and disposal procedures to ensure a safe
research environment.

Seratrodast is classified as a Category 2 reproductive toxin, with the hazard statement H361
indicating it is "Suspected of damaging fertility or the unborn child"[1]. Strict adherence to the
following guidelines is mandatory to minimize exposure and mitigate potential health risks.

Essential Safety and Personal Protective Equipment
(PPE)

A thorough risk assessment should precede any handling of Seratrodast to ensure the
appropriate selection and use of PPE. The following table summarizes the recommended PPE
for various laboratory activities involving this compound.
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Activity

Recommended Personal Protective
Equipment (PPE)

Weighing and Aliquoting (Dry Powder)

- Full-face respirator with P100 (or equivalent)
particulate filter- Chemical-resistant disposable
gown- Two pairs of nitrile gloves (outer pair with
extended cuffs)- Disposable sleeve covers-
Safety goggles (worn under the full-face

respirator)- Shoe covers

Solution Preparation and Handling

- Chemical fume hood- Chemical-resistant
disposable gown- Two pairs of nitrile gloves-
Safety goggles- Face shield (if working outside
of a fume hood is unavoidable and there is a

splash risk)

General Laboratory Operations (Low

Concentration Solutions)

- Laboratory coat- Single pair of nitrile gloves-

Safety glasses

Spill Cleanup

- Full-face respirator with combination organic
vapor/particulate cartridges- Chemical-resistant
disposable gown- Heavy-duty chemical-resistant
gloves (e.g., butyl rubber)- Chemical-resistant

boot covers- Safety goggles

Quantitative Safety Data

While a specific public Occupational Exposure Limit (OEL) for Seratrodast has not been

established, it is recommended to handle it as a potent compound. In the absence of a formal

OEL, an internal Occupational Exposure Band (OEB) approach should be adopted. For a

Category 2 reproductive toxin, a conservative OEB resulting in a target airborne concentration

of <10 pg/m? is a prudent starting point for ensuring worker safety.
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Parameter Value Notes

o Reproductive Toxicity Category  H361: Suspected of damaging
Hazard Classification

2[1] fertility or the unborn child[1].
Occupational Exposure Limit ]

Not Established Handle as a potent compound.
(OEL)

Based on pharmaceutical

Recommended Internal OEB industry standards for potent

<10 pg/me L
Target compounds with similar hazard

profiles.

Procedural Guidance for Safe Handling

Adherence to a strict, step-by-step protocol is crucial when working with Seratrodast. The
following experimental workflow is designed to minimize exposure at every stage.

Experimental Workflow for Handling Seratrodast

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://ehss.syr.edu/wp-content/uploads/2023/01/GD200-9-Reproductive-Toxinsv2.pdf
https://ehss.syr.edu/wp-content/uploads/2023/01/GD200-9-Reproductive-Toxinsv2.pdf
https://www.benchchem.com/product/b1681632?utm_src=pdf-body
https://www.benchchem.com/product/b1681632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Don appropriate PPE

Grepare designated work area in a certified chemical fume hooa

:

C/erify emergency equipment is accessible (spill kit, eyewash, safety showera
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Handling
y

GVeigh solid Seratrodast in a powder containment hood or glove boa

:

Grepare solutions within the chemical fume hoocD

:

Use disposable equipment where possible

-

Post-Handling
A4

Decontaminate all work surfaces

:

Properly label and store Seratrodast

Dispose of waste according to protocol
[Doﬁ PPE in the correct sequence)
(Wash hands thoroughla

- J

Click to download full resolution via product page

Experimental workflow for safely handling Seratrodast.
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Emergency Procedures

In the event of an accidental release or exposure, immediate and decisive action is critical.

Emergency Response Protocol for Seratrodast
EXxposure

Inhalation Ingestion

Skin Contact Eye Contact

immediately flush eyes with water for at least 15 minutes at an eyewash station

Immediately remove contaminated clothing

Flush affected area with copious amounts of water for at least 15 minutes Seek immediate medical attention Seek medical attention Seek immediate medical attention

Click to download full resolution via product page

Emergency procedures for different types of Seratrodast exposure.

Disposal Plan

All Seratrodast waste, including contaminated PPE and experimental materials, must be

treated as hazardous waste.
Collection and Storage:
¢ Segregate Seratrodast waste from other laboratory waste streams.

e Use dedicated, clearly labeled, and sealed containers for solid and liquid waste.
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» Store waste containers in a designated, secure area away from incompatible materials.
Disposal Procedure:

» All disposable items that have come into contact with Seratrodast, such as gloves, gowns,
and bench paper, must be placed in a designated hazardous waste container.

e Unused or expired Seratrodast must be disposed of as hazardous chemical waste. Do not
dispose of it down the drain or in the regular trash.

» For liquid waste containing Seratrodast, use a sealed, leak-proof container.

o Arrange for collection by a licensed hazardous waste disposal service. Ensure all
documentation and labeling are compliant with local and national regulations. The
recommended method of disposal is incineration by a licensed facility.

PPE Selection and Disposal Logic
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Hazard Identification:
Seratrodast (Reproductive Toxin Cat. 2)

Assess Risk of Exposure
(Activity, Concentration, Duration)

Select Appropriate PPE
(Gloves, Gown, Eye/Face, Respirator)

Don PPE Correctly
Perform Laboratory Task
Doff PPE in Correct Sequence

Dispose of Contaminated PPE as Hazardous Waste

Hand Hygiene

Click to download full resolution via product page

Logical flow for PPE selection and disposal when handling Seratrodast.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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